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For Researchers, Scientists, and Drug Development Professionals

Disclaimer

N-Nitrosohexamethyleneimine (NHEX) is a potent carcinogen and should be handled with
extreme caution by trained personnel only in a designated laboratory setting with appropriate
engineering controls and personal protective equipment. The information provided herein is for
research and development purposes and does not constitute a recommendation for its use.
Users are responsible for conducting their own risk assessments and adhering to all applicable
safety regulations.

Introduction

N-Nitrosohexamethyleneimine (NHEX) is a cyclic N-nitrosamine that has been identified as a
probable human carcinogen.[1][2] It belongs to a class of compounds that are of significant
concern in the pharmaceutical industry due to their potential presence as impurities in drug
products.[3] NHEX can be formed from the nitrosation of hexamethyleneimine, a reaction that
can occur under certain manufacturing conditions or even endogenously.[2] This document
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provides detailed application notes and protocols for the safe handling, use, and disposal of
NHEX in a laboratory setting.

Physicochemical and Toxicological Data

A summary of the key physicochemical and toxicological properties of N-
Nitrosohexamethyleneimine is presented below.

Table 1: Physicochemical Properties of N-Nitrosohexamethyleneimine

Property Value Reference

IUPAC Name 1-nitrosoazepane [2]

N-Nitrosohexamethylenimine,
Synonyms ] ) [2]
N-Nitrosoperhydroazepine

CAS Number 932-83-2 [2]
Molecular Formula CeH12N20 [2]
Molecular Weight 128.17 g/mol [2]
Appearance Yellow liquid [2]
Boiling Point 233 °C (lit.) [3]
Density 1.06 g/mL at 25 °C (lit.) [3]
Vapor Pressure 0.45 mmHg [2]
Water Solubility 12.82 g/L (24 °C) [4]

Table 2: Toxicological Data for N-Nitrosohexamethyleneimine
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. Route of
Parameter Value Species o . Reference
Administration

LD50 336 mg/kg Rat Oral [4]
] o Probable human
Carcinogenicity ) N/A N/A [11[2]
carcinogen
Target Organs Liver,
Oral,
for esophagus, Rat, Mouse [2][5]
) o ) Subcutaneous
Carcinogenicity nasal turbinates

Safety and Handling Precautions

Due to its carcinogenic nature, all work with N-Nitrosohexamethyleneimine must be
conducted in a designated area within a certified chemical fume hood.[6][7] Access to this area
should be restricted to authorized personnel who have received specific training on the hazards
of and safe handling procedures for this compound.

Personal Protective Equipment (PPE)

A comprehensive set of personal protective equipment must be worn at all times when handling
NHEX.[6][7][8]

e Gloves: Two pairs of chemically resistant gloves (e.g., nitrile) should be worn. Change gloves
immediately if contaminated.

e Lab Coat: A disposable, solid-front lab coat.
o Eye Protection: Chemical safety goggles and a face shield.

» Respiratory Protection: A respirator with an appropriate cartridge for organic vapors and
particulates may be required based on the risk assessment of the specific procedure.[8]

Engineering Controls

e Chemical Fume Hood: All manipulations of NHEX, including weighing, solution preparation,
and transfers, must be performed inside a certified chemical fume hood with a face velocity
of at least 100 feet per minute.[6]

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12135945/
https://oehha.ca.gov/sites/default/files/media/downloads/proposition-65/chemicals/nhexhid012519.pdf
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/nnitrosohexamethylenimine.pdf
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/nnitrosohexamethylenimine.pdf
https://linkinghub.elsevier.com/retrieve/pii/0300483X84900428
https://www.benchchem.com/product/b1214600/docs?utm_src=pdf-body#application-notes-and-protocols-for-n-nitrosohexamethyleneimine
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/Standard-Operating-Procedures-for-NMU.pdf
https://www.uwo.ca/animal-research/doc/Guideline-for-the-use-of-N-Nitrosamines-in-Animal-Research.pdf
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/Standard-Operating-Procedures-for-NMU.pdf
https://www.uwo.ca/animal-research/doc/Guideline-for-the-use-of-N-Nitrosamines-in-Animal-Research.pdf
https://research.uga.edu/docs/CSP1500/N-Methyl-N-nitrosourea-684-93-5.docx
https://research.uga.edu/docs/CSP1500/N-Methyl-N-nitrosourea-684-93-5.docx
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/Standard-Operating-Procedures-for-NMU.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214600?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Designated Work Area: The work area within the fume hood should be covered with
disposable absorbent pads to contain any potential spills.[6]

Spill and Emergency Procedures
o Spill Kit: A spill kit specifically for carcinogenic materials should be readily available.
o Small Spills: For small spills within the fume hood, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste
disposal. Decontaminate the area with a suitable decontamination solution (see Section 6).

o Large Spills: In the event of a large spill, evacuate the area immediately and contact the
institution's emergency response team.

o Personal Exposure: In case of skin contact, immediately wash the affected area with soap
and water for at least 15 minutes. For eye contact, flush with copious amounts of water for at
least 15 minutes and seek immediate medical attention. If inhaled, move to fresh air and
seek medical attention.

Experimental Protocols
Protocol for Preparation of a Standard Solution

This protocol outlines the preparation of a 1 mg/mL stock solution of N-
Nitrosohexamethyleneimine in methanol.

Materials:

N-Nitrosohexamethyleneimine (neat material)

Methanol (HPLC grade)

Calibrated analytical balance

Volumetric flasks (e.g., 10 mL)

Pipettes and pipette tips

Amber vials with PTFE-lined caps
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Procedure:

Perform all steps in a certified chemical fume hood.
Don all required PPE.
Tare a clean, dry amber vial on the analytical balance.

Carefully transfer approximately 10 mg of N-Nitrosohexamethyleneimine to the tared vial
using a clean spatula. Record the exact weight.

Using a pipette, add a small amount of methanol to the vial to dissolve the NHEX.
Quantitatively transfer the dissolved NHEX to a 10 mL volumetric flask.

Rinse the vial several times with methanol and add the rinsings to the volumetric flask.
Bring the flask to volume with methanol.

Cap the flask and invert it several times to ensure a homogenous solution.

Transfer the solution to an amber vial, label it clearly with the compound name,
concentration, solvent, date of preparation, and appropriate hazard warnings.

Store the solution at 2-8°C in a designated and locked storage area.

Protocol for Administration in Animal Studies (Oral
Gavage)

This protocol is a general guideline for the oral administration of NHEX to rodents and should

be adapted and approved by the institution's Institutional Animal Care and Use Committee
(IACUC).[7]

Materials:

N-Nitrosohexamethyleneimine solution in a suitable vehicle (e.g., corn oil)

Rodents (species and strain as per study design)
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Gavage needles appropriate for the animal size
Syringes
Personal protective equipment (as described in Section 3.1)

Biological safety cabinet (Class II) or designated fume hood for animal procedures[7]

Procedure:

All animal procedures must be conducted within a certified biological safety cabinet or a
designated chemical fume hood.[7]

Animal handlers must wear the prescribed PPE.[7]

Prepare the dosing solution of NHEX in the appropriate vehicle at the desired concentration.
Accurately draw the calculated dose into a syringe fitted with a gavage needle.

Gently restrain the animal and administer the dose via oral gavage.

Observe the animal for any immediate adverse reactions.

Dispose of all contaminated materials (syringes, needles, gloves, etc.) as hazardous waste.
Needles should be placed in a sharps container destined for incineration.[6]

Animal cages and bedding are considered contaminated for at least three days following
administration and must be handled as hazardous waste.[7] Cage changes should be
performed in a biological safety cabinet.[7]

Analytical Protocol for Detection by LC-MS/MS

This protocol provides a general framework for the detection and quantification of N-

Nitrosohexamethyleneimine in a drug substance using Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS). Method development and validation are required for specific
applications.[3][4][9]

Instrumentation:
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e High-Performance Liquid Chromatograph (HPLC)

e Tandem Mass Spectrometer (MS/MS) with an appropriate ionization source (e.g.,
Electrospray lonization - ESI or Atmospheric Pressure Chemical lonization - APCI)

Chromatographic Conditions (Example):
e Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 um)
» Mobile Phase A: 0.1% Formic acid in water
» Mobile Phase B: 0.1% Formic acid in methanol
o Gradient: A suitable gradient to achieve separation from matrix components.
e Flow Rate: 0.3 mL/min
e Column Temperature: 40 °C
« Injection Volume: 5 pL
Mass Spectrometry Conditions (Example - to be optimized):
« lonization Mode: Positive ESI or APCI
e Multiple Reaction Monitoring (MRM) Transitions:
o Precursor lon (m/z): 129.1
o Product lons (m/z): To be determined through infusion and fragmentation experiments.

e Source Parameters: Optimize parameters such as capillary voltage, source temperature, and
gas flows for maximum sensitivity.

Sample Preparation (Example for a Drug Substance):
o Accurately weigh approximately 50 mg of the drug substance into a centrifuge tube.

e Add a suitable extraction solvent (e.g., methanol or a mixture of methanol and water).

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214600?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

» Vortex to dissolve the sample.
» Centrifuge to precipitate any undissolved excipients.

o Transfer the supernatant to an autosampler vial for analysis.

Visualizations
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Caption: General experimental workflow for handling N-Nitrosohexamethyleneimine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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